1,3-Dioxole, 4,5-dichloro-2,2-difluoro-

• CAS No.: 89413-95-6
• Molecular Formula: C3Cl2F2O2
• Molecular Weight: 176.93 g/mol
• IUPAC Name: 4,5-dichloro-2,2-difluoro-1,3-dioxole
• InChI: InChI=1S/C3Cl2F2O2/c4-1-2(5)9-3(6,7)8-1
• InChI Key: LZTILXIGOURZND-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(OC(O1)(F)F)Cl)Cl

Description

1,3-Dioxole, 4,5-dichloro-2,2-difluoro- is a useful research compound. Its molecular formula is C3Cl2F2O2 and its molecular weight is 176.93 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 300 mL, 3-neck glass flask equipped with magnetic stirrer, thermometer, Vigreux column with a water condenser to receiver, trap to a nitrogen tee and bubbler was charged with 1-propanol, 175 mL; zinc dust, 59.3 g; zinc chloride, 2.0 g. After heating to reflux, the 2,2-difluoro-4,4,5,5-tetrachloro-1,3-dioxolane (4j), 74.3 g, was added by syringe pump at 0.33 mL/minute. The addition was complete in 148 minutes. Distillation was begun 40 minutes after the start of the addition and continued for 6 hours until 72 mL of distillate was collected. The product was 98.7% pure desired dioxole, (3j), at 100% conversion of the dioxolane; the distillate which contained some propanol was redistilled through a 0.51 m spinning band column to separate the dioxole, (3j), b.p. 64°-65° C., at a purity of 98.6%. A 3.66 m×0.0064 m diameter 30% "Krytox" perfluoroether (Du Pont Co.) column at 60° C. was used in the analysis. The infrared spectrum was consistent with the structure.